Cas no 824-75-9 (4-Fluorobenzamide)

4-Fluorobenzamide structure

Product Name:4-Fluorobenzamide

CAS No:824-75-9

Molecular Formula:C₇H₆FNO

Molecular Weight:139.127045154572

MDL:MFCD00007992

CID:39997

PubChem ID:71572

4-Fluorobenzamide Properties

Names and Identifiers

- 4-Fluorobenzamide
- 4-Fluoro Benamide
- 1-AMino-4-fluoro-benzene
- 4-Fluor-benzoesaeure-amid
- 4-Fluoroaniline
- 4-fluoro-benzamide
- 4-FluorobenzenaMine
- 4-fluoro-benzoic acid amide
- 4-fluorophenylacetamide
- Benzamide,4-fluoro
- Benzamide,p-fluoro
- EINECS 212-535-9
- ForMic hydrazide
- para-fluorobenzamide
- p-Fluorobenzamide
- p-Fluorobenzoic acid amide
- Benzamide, 4-fluoro-
- Benzamide, p-fluoro-
- YB79F3XB1G
- VNDHYTGVCGVETQ-UHFFFAOYSA-N
- 4fluorobenzamide
- 4-fluorobenzoamide
- 4-fluoro benzamide
- PubChem3407
- MLS000060705
- cid_71572
- KSC448E5B
- 4-Fluorobenzamide (ACI)
- Benzamide, p-fluoro- (6CI, 7CI, 8CI)
- NSC 102765
- A840352
- NSC102765
- MFCD00007992
- SMR000065508
- SY013152
- FT-0618507
- Q27294434
- SCHEMBL8259366
- DTXSID60231717
- SCHEMBL52708
- NSC-102765
- 3,3-DIETHYLOXADICARBOCYANINEIODIDE
- NS00042457
- W18647
- Z33546459
- EN300-23709
- AKOS001282873
- PS-9071
- FT-0618506
- BDBM50106200
- CS-W016478
- W-104173
- UNII-YB79F3XB1G
- BRN 1859744
- F0279
- CHEMBL125596
- 4-09-00-00954 (Beilstein Handbook Reference)
- AM20060900
- 824-75-9
- F3147-3717
- HMS2482G08
- DB-056615
- STK301243
- +Expand
- MDL： MFCD00007992
- InChIKey： VNDHYTGVCGVETQ-UHFFFAOYSA-N
- Inchi： 1S/C7H6FNO/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H2,9,10)
- SMILES： O=C(C1C=CC(F)=CC=1)N
- BRN： 1859744

Computed Properties

Exact Mass: 139.04300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 139.043
Heavy Atom Count: 10
Complexity: 130
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 43.1

Experimental Properties

LogP: 1.62490
PSA: 43.09000
Refractive Index: 1.475
Boiling Point: 253.1℃ at 760 mmHg
Melting Point: 154.0 to 157.0 deg-C
Flash Point: 98.7℃
Color/Form: White solid.
Solubility: Not determined
Density: 1.2099 (estimate)

4-Fluorobenzamide Security Information

RTECS：CV4956666
WGK Germany：3
Safety Instruction： S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： Irritant
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
Risk Phrases： R36/37/38
HazardClass：IRRITANT

4-Fluorobenzamide Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Fluorobenzamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003LVJ-5g	4-Fluorobenzamide	824-75-9	98%	5g	$4.00	2024-04-21
A2B Chem LLC	AB67519-5g	4-Fluorobenzamide	824-75-9	98%	5g	$4.00	2024-04-19
Aaron	AR003M3V-5g	4-Fluorobenzamide	824-75-9		5g	$4.00
abcr	AB178252-5g	4-Fluorobenzamide, 98%; .	824-75-9	98%	5g	€59.00
Apollo Scientific	PC3476-100g	4-Fluorobenzamide	824-75-9		100g	£22.00	2024-05-25
Chemenu	CM343688-100g	4-Fluorobenzamide	824-75-9	95%+	100g	$86	2022-06-10
Crysdot LLC	CD12028068-100g	4-Fluorobenzamide	824-75-9	95+%	100g	$81
Enamine	EN300-23709-0.05g	4-fluorobenzamide	824-75-9	95%	0.05g	$19.0	2024-06-19
eNovation Chemicals LLC	D555328-5g	4-FluorobenzaMide	824-75-9	97%	5g	$200	2022-09-09
Fluorochem	006181-25g	4-Fluorobenzamide	824-75-9	98%	25g	￡17.00	2022-03-01

4-Fluorobenzamide Synthesis

Synthetic Circuit 1

140-75-0

824-75-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Manganese oxide Solvents: 2-Methyl-2-butanol , Water ; 18 h, 1.5 MPa, 130 °C

Reference

Aerobic Activation of C-H Bond in Amines Over a Nanorod Manganese Oxide Catalyst

Wang, Hai; et al, ChemCatChem, 2019, 11(1), 401-406

Synthetic Circuit 2

140-75-0

824-75-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: 2506117-64-0 Solvents: Dimethyl sulfoxide ; 60 h, 80 °C

Reference

A new facet of amide synthesis by tandem acceptorless dehydrogenation of amines and oxygen transfer of DMSO

Nie, Xufeng; et al, Journal of Catalysis, 2023, 417, 153-163

Synthetic Circuit 3

1194-02-1

824-75-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Silver tetrafluoroborate , Palladium(2+), dichlorobis[μ-[2,7-di(2-pyridinyl-κN)-1,8-naphthyridine-κN1:κN8]]… Solvents: Tetrahydrofuran , Water ; 16 h, 50 °C

Reference

Hydrolysis of nitrile catalyzed by a tripalladium complex

Tsai, Zong-Han; et al, Polyhedron, 2023, 239,

Synthetic Circuit 4

1194-02-1

824-75-9

Reaction Conditions

1.1 Reagents: Water Catalysts: Potassium hydroxide , 2768104-69-2 Solvents: Isopropanol ; 4 h, 85 °C

Reference

Development of a ruthenium-aquo complex for utilization in synthesis and catalysis for selective hydration of nitriles and alkynes

Saha, Rumpa; et al, New Journal of Chemistry, 2022, 46(19), 9098-9110

Synthetic Circuit 5

1194-02-1

824-75-9

Reaction Conditions

1.1 Reagents: Water Catalysts: (SP-5-52)-[6-[[Bis(1,1-dimethylethyl)phosphino-κP]methyl]-2-[[bis(1,1-dimethylet… Solvents: tert-Butanol ; 1 d, rt

Reference

Hydration of nitriles using a metal-ligand cooperative ruthenium pincer catalyst

Guo, Beibei; et al, Chemical Science, 2019, 10(45), 10647-10652

Synthetic Circuit 6

1669445-89-9

824-75-9

Reaction Conditions

1.1 Reagents: Ammonium carbonate Solvents: Dimethyl sulfoxide ; 6 h, 25 °C

Reference

Transamidation for the Synthesis of Primary Amides at Room Temperature

Chen, Jiajia; et al, Organic Letters, 2020, 22(9), 3504-3508

Synthetic Circuit 7

39080-09-6

824-75-9

Reaction Conditions

1.1 Reagents: Potassium periodate Catalysts: Di-μ-chlorodichlorobis[(1,2,3,6,7,8-η)-2,7-dimethyl-2,6-octadiene-1,8-diyl]dirut… Solvents: Water ; 4 h, 100 °C

Reference

Efficient tandem process for the catalytic deprotection of N-allyl amides and lactams in aqueous media: a novel application of the bis(allyl)-ruthenium(IV) catalysts [Ru(η3:η2:η3-C12H18)Cl2] and [{Ru(η3:η3-C10H16)(μ-Cl)Cl}2]

Cadierno, Victorio; et al, Chemistry - A European Journal, 2007, 13(23), 6590-6594

Synthetic Circuit 8

39887-14-4

824-75-9

Reaction Conditions

1.1 Reagents: Potassium periodate Catalysts: Dichloro[(1,2,3,6,7,10,11,12-η)-2,6,10-dodecatriene-1,12-diyl]ruthenium Solvents: Water ; 3 h, 100 °C

Reference

Cadierno, Victorio; et al, Chemistry - A European Journal, 2007, 13(23), 6590-6594

Synthetic Circuit 9

403-33-8

824-75-9

Reaction Conditions

1.1 Reagents: Borate(1-), amidotrihydro-, sodium, (T-4)- Solvents: Tetrahydrofuran ; 5 min, rt
1.2 Solvents: Water ; 15 min, rt

Reference

Efficient synthesis of primary and secondary amides via reacting esters with alkali metal amidoboranes

Guo, Yu ; et al, Nature Communications, 2021, 12(1),

Synthetic Circuit 10

459-23-4

824-75-9

Reaction Conditions

1.1 Catalysts: Ruthenium(1+), chloro[2,2′-(2,6-pyridinediyl-κN)bis[imidazo[1,2-a]pyridine-κN1]]… Solvents: Water ; 12 h, 110 °C

Reference

Highly efficient synthesis of primary amides via aldoximes rearrangement in water under air atmosphere catalyzed by an ionic ruthenium pincer complex

Yang, Fa-Liu; et al, RSC Advances, 2016, 6(43), 37093-37098

Synthetic Circuit 11

459-23-4

824-75-9

Reaction Conditions

1.1 Catalysts: Iridium(2+), triaqua[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl… Solvents: Water ; 12 h, 110 °C

Reference

Rearrangement of aldoximes to amides in water under air atmosphere catalyzed by water-soluble iridium complex [Cp*Ir(H2O)3][OTf]2

Sun, Chunlou; et al, Catalysis Science & Technology, 2014, 4(4), 988-996

Synthetic Circuit 12

459-56-3

824-75-9

Reaction Conditions

1.1 Reagents: Ammonia , Oxygen Catalysts: Manganese oxide (MnO2) Solvents: 2-Methyl-2-butanol , Water ; 24 h, 130 °C

Reference

Product selectivity controlled by manganese oxide crystals in catalytic ammoxidation

Wang, Hai; et al, Chinese Journal of Catalysis, 2021, 42(12), 2164-2172

Synthetic Circuit 13

459-56-3

824-75-9

Reaction Conditions

1.1 Catalysts: Sodium iodide , Polystyrene (reaction product of cupric acetate with Schiff base from acetylacetone…) , 2,2′-[(1,3-Dimethyl-1,3-propanediylidene)dinitrilo]bis[phenol] Solvents: Dimethylformamide ; 5 d, 110 °C
1.2 Catalysts: Cupric acetate (reaction product of Schiff base from acetylacetone and 2-hydroxyanilin…) Solvents: Dimethylformamide ; 3 h, 110 °C
1.3 Reagents: tert-Butyl hydroperoxide , Ammonia , Oxygen Solvents: Dimethylformamide , Water ; 5 h, 1 atm, 80 °C

Reference

An aerobic oxidative synthesis of aryl nitriles and primary aryl amides from benzylic alcohols catalyzed by a polymer supported Cu(II) complex

Molla, Rostam Ali; et al, New Journal of Chemistry, 2015, 39(2), 921-930

Synthetic Circuit 14

459-56-3

824-75-9

Reaction Conditions

1.1 Reagents: Ammonia , Oxygen Catalysts: Cobalt (carbon supported) Solvents: Water ; 24 h, 10 bar, 120 °C

Reference

A "universal" catalyst for aerobic oxidations to synthesize (hetero)aromatic aldehydes, ketones, esters, acids, nitriles, and amides

Senthamarai, Thirusangumurugan; et al, Chem, 2022, 8(2), 508-531

Synthetic Circuit 15

499-90-1

824-75-9

Reaction Conditions

1.1 Reagents: Ammonium chloride , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Acetonitrile , Water ; 30 min, rt

Reference

Amide bond formation in aqueous solution: direct coupling of metal carboxylate salts with ammonium salts at room temperature

Tung, Truong Thanh; et al, Organic & Biomolecular Chemistry, 2021, 19(46), 10073-10080

Synthetic Circuit 16

630-08-0

352-34-1

824-75-9

Reaction Conditions

1.1 Reagents: Sodium azide Catalysts: Poly(methylhydrosiloxane) , Tris(dibenzylideneacetone)dipalladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Tetrahydrofuran , Water ; 1 atm, 50 °C

Reference

The challenge of palladium-catalyzed aromatic azidocarbonylation: from mechanistic and catalyst deactivation studies to a highly efficient process

Miloserdov, Fedor M.; et al, Organometallics, 2014, 33(3), 736-752

Synthetic Circuit 17

630-08-0

352-34-1

824-75-9

Reaction Conditions

1.1 Reagents: Poly(methylhydrosiloxane) , Sodium azide Catalysts: Tris(dibenzylideneacetone)dipalladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Tetrahydrofuran , Water ; 4 h, 1 atm, 50 °C

Reference

Palladium-Catalyzed Aromatic Azidocarbonylation

Miloserdov, Fedor M.; et al, Angewandte Chemie, 2012, 51(15), 3668-3672

Synthetic Circuit 18

630-08-0

352-34-1

824-75-9

Reaction Conditions

1.1 Reagents: Ammonia Catalysts: Palladium diacetate , 1,3,5,7-Tetramethyl-8-phenyl-2,4,6-trioxa-8-phosphatricyclo[3.3.1.13,7]decane Solvents: Toluene , Water ; 3 - 8 h, 100 psi, 130 °C

Reference

Palladium-catalyzed aminocarbonylation of aryl iodides using aqueous ammonia

Xu, Tongyu; et al, Tetrahedron Letters, 2013, 54(40), 5496-5499

Synthetic Circuit 19

7304-35-0

588-95-4

824-75-9

Reaction Conditions

1.1 Catalysts: 2135660-74-9 Solvents: Water ; 4 h, 100 °C

Reference

Synthesis and catalytic applications of ruthenium(II)-phosphino-oxime complexes

Francos, Javier; et al, RSC Advances, 2016, 6(45), 39044-39052

Synthetic Circuit 20

7304-35-0

588-95-4

824-75-9

Reaction Conditions

1.1 Catalysts: Stereoisomer of di-μ-chlorodichlorobis[(1,2,3,6,7,8-η)-2,7-dimethyl-2,6-octadien… Solvents: Glycerol , Water ; 0.5 h, 100 - 120 psi, 150 °C

Reference

Catalytic Rearrangement of Aldoximes to Primary Amides in Environmentally Friendly Media under Thermal and Microwave Heating: Another Application of the Bis(allyl)-Ruthenium(IV) Dimer [{RuCl(μ-Cl)(η3:η3-C10H16)}2]

Gonzalez-Liste, Pedro J.; et al, ACS Sustainable Chemistry & Engineering, 2015, 3(11), 3004-3011

Synthetic Circuit 21

459-57-4

824-75-9

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Hydroxyamine hydrochloride Catalysts: 2761983-03-1 Solvents: Water ; 2 h, 313 K

Reference

Mechanochemical synthesis of half-sandwich iridium/rhodium complexes with 8-hydroxyquinoline derivatives ligands

Jia, Wei-Guo ; et al, Applied Organometallic Chemistry, 2022, 36(4),

Synthetic Circuit 22

459-57-4

824-75-9

Reaction Conditions

1.1 Reagents: Hydroxylamine Catalysts: 2925463-30-3 Solvents: Water ; 30 min, 60 °C

Reference

Ru-Based Complexes as Heterogeneous Potential Catalysts for the Amidation of Aldehydes and Nitriles in Neat Water

Arafa, Wael Abdelgayed Ahmed, Bulletin of the Chemical Society of Japan, 2020, 93(9), 1056-1064

Synthetic Circuit 23

459-57-4

824-75-9

Reaction Conditions

1.1 Reagents: Sodium carbonate , Hydroxyamine hydrochloride Catalysts: Cupric acetate , N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane (SBA-15 functionalized with, copper complexes) , Silica (N-[3-(trimethoxysilyl)propyl]ethylene-diamine-functionalized, copper c…) Solvents: Water ; 2 d, 80 °C
1.2 Solvents: Dichloromethane

Reference

Efficient and selective copper-grafted nanoporous silica in aqueous conversion of aldehydes to amides

Rostamnia, Sadegh; et al, Catalysis Science & Technology, 2015, 5(1), 199-205

Synthetic Circuit 24

456-22-4

824-75-9

Reaction Conditions

1.1 Reagents: Tripotassium phosphate , Diphenylphosphoryl azide Solvents: Dimethylformamide ; 24 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Transition-metal-free decarboxylative amidation of aryl α-keto acids with diphenylphosphoryl azide: new avenue for the preparation of primary aryl amides

Xie, Jianwei; et al, Youji Huaxue, 2020, 40(12), 4284-4289

Synthetic Circuit 25

456-22-4

824-75-9

Reaction Conditions

1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 1 h, rt
1.2 Reagents: Ammonium hydroxide Solvents: Tetrahydrofuran ; 1 h, 0 °C

Reference

Hit-to-lead optimization of novel phenyl imidazole carboxamides that are active against Leishmania donovani

McNamara, Nicole; et al, European Journal of Medicinal Chemistry, 2022, 240,

Synthetic Circuit 26

630-08-0

352-33-0

824-75-9

Reaction Conditions

1.1 Reagents: Potassium carbonate , Ammonia Catalysts: 2257489-47-5 Solvents: Dimethyl sulfoxide ; 1095 torr, cooled; rt; 24 h, 110 °C

Reference

Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia

Wang, Justin Y. ; et al, Journal of the American Chemical Society, 2018, 140(25), 7979-7993

Synthetic Circuit 27

403-42-9

824-75-9

Reaction Conditions

1.1 Reagents: Iodine , Ammonia Solvents: Tetrahydrofuran , Water ; 1 h, rt

Reference

Novel synthesis of primary arylamides from aryl methyl ketone oxidations using iodine in aqueous ammonia

Angeles, Norma A.; et al, Journal of the Brazilian Chemical Society, 2010, 21(5), 905-908

Synthetic Circuit 28

403-42-9

824-75-9

Reaction Conditions

1.1 Reagents: Iodine , Ammonia Solvents: Water ; 1 h, 60 °C

Reference

Novel and Direct Transformation of Methyl Ketones or Carbinols to Primary Amides by Employing Aqueous Ammonia

Cao, Liping; et al, Organic Letters, 2009, 11(17), 3810-3813

Synthetic Circuit 29

403-42-9

824-75-9

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide , Ammonia Catalysts: Tetrabutylammonium iodide Solvents: Water ; 16 h, 100 °C

Reference

TBAI-catalyzed oxidative synthesis of benzamides from acetophenones and carbinols

Sharif, Muhammad; et al, Organic & Biomolecular Chemistry, 2014, 12(33), 6359-6362

4-Fluorobenzamide Raw materials

4-Fluorobenzamide Preparation Products

4-Fluorobenzamide (824-75-9)

4-Fluorobenzamide Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:824-75-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:824-75-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. Reactivity of (poly)fluorobenzamides in palladium-catalysed direct arylations

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5. Semiaromatic polyamides containing ether and different numbers of methylene (2–10) units: synthesis and properties

Gang Zhang,Yu-xuan Zhou,Yu Kong,Zhi-min Li,Sheng-Ru Long,Jie Yang RSC Adv. 2014 4 63006
6. Vilsmeier–Haack reagent mediated synthetic transformations with an immobilized iridium complex photoredox catalyst

Peng Zhi,Zi-Wei Xi,Dan-Yan Wang,Wei Wang,Xue-Zheng Liang,Fei-Fei Tao,Run-Pu Shen,Yong-Miao Shen New J. Chem. 2019 43 709
7. Iodoferrocene as a partner in N-arylation of amides

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9. ortho-Amide-directed 2,4-dibromohydration of conjugated enynes

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10. Efficient synthesis of N-(buta-2,3-dienyl) amides from terminal N-propargyl amides and their synthetic potential towards oxazoline derivatives

Bo Chen,Nan Wang,Wu Fan,Shengming Ma Org. Biomol. Chem. 2012 10 8465

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Cas no 824-75-9 (4-Fluorobenzamide)

4-Fluorobenzamide Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Fluorobenzamide Security Information

4-Fluorobenzamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Fluorobenzamide Price

4-Fluorobenzamide Synthesis

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4-Fluorobenzamide Raw materials

4-Fluorobenzamide Preparation Products

4-Fluorobenzamide Suppliers

4-Fluorobenzamide Related Literature

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824-75-9 (4-Fluorobenzamide) Related Products